Cas no 1448057-38-2 (2-cyclopentyl-N-{2-[(3-methyl-1,2,4-oxadiazol-5-yl)methyl]phenyl}acetamide)

• Product Name: 2-cyclopentyl-N-{2-[(3-methyl-1,2,4-oxadiazol-5-yl)methyl]phenyl}acetamide
• CAS No: 1448057-38-2
• MF: C₁₇H₂₁N₃O₂
• MW: 299.367543935776
• CID: 5366178
• Update Time: 2025-06-08

2-cyclopentyl-N-{2-[(3-methyl-1,2,4-oxadiazol-5-yl)methyl]phenyl}acetamide Chemical and Physical Properties

Names and Identifiers

• 2-cyclopentyl-N-[2-[(3-methyl-1,2,4-oxadiazol-5-yl)methyl]phenyl]acetamide
• Cyclopentaneacetamide, N-[2-[(3-methyl-1,2,4-oxadiazol-5-yl)methyl]phenyl]-
• 2-cyclopentyl-N-{2-[(3-methyl-1,2,4-oxadiazol-5-yl)methyl]phenyl}acetamide

• Inchi： 1S/C17H21N3O2/c1-12-18-17(22-20-12)11-14-8-4-5-9-15(14)19-16(21)10-13-6-2-3-7-13/h4-5,8-9,13H,2-3,6-7,10-11H2,1H3,(H,19,21)
• InChI Key： DBGRNFNKOGNJBF-UHFFFAOYSA-N
• SMILES： C1(CC(NC2=CC=CC=C2CC2ON=C(C)N=2)=O)CCCC1

Additional information on 2-cyclopentyl-N-{2-[(3-methyl-1,2,4-oxadiazol-5-yl)methyl]phenyl}acetamide

Comprehensive Overview of 2-cyclopentyl-N-{2-[(3-methyl-1,2,4-oxadiazol-5-yl)methyl]phenyl}acetamide (CAS No. 1448057-38-2)

2-cyclopentyl-N-{2-[(3-methyl-1,2,4-oxadiazol-5-yl)methyl]phenyl}acetamide, with the CAS number 1448057-38-2, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound features a unique structural framework, combining a cyclopentyl group with an oxadiazole ring, which contributes to its potential biological activity. Researchers are particularly interested in its applications as a small molecule inhibitor or ligand in drug discovery, owing to its ability to modulate specific enzymatic pathways.

The molecular structure of 2-cyclopentyl-N-{2-[(3-methyl-1,2,4-oxadiazol-5-yl)methyl]phenyl}acetamide includes a 1,2,4-oxadiazole moiety, a heterocyclic ring known for its stability and versatility in medicinal chemistry. This moiety is often explored for its role in enhancing bioavailability and target selectivity. The compound’s CAS no. 1448057-38-2 is frequently searched in academic databases, reflecting its relevance in structure-activity relationship (SAR) studies and high-throughput screening (HTS).

In recent years, the demand for novel heterocyclic compounds like 2-cyclopentyl-N-{2-[(3-methyl-1,2,4-oxadiazol-5-yl)methyl]phenyl}acetamide has surged due to their potential in addressing drug-resistant infections and chronic diseases. The oxadiazole ring, in particular, is a hotspot for researchers investigating anti-inflammatory and anticancer agents. This aligns with current trends in precision medicine, where tailored molecular designs are critical for therapeutic success.

From a synthetic chemistry perspective, the preparation of CAS no. 1448057-38-2 involves multi-step reactions, including cyclocondensation and amide coupling. These methods are optimized for yield and purity, ensuring the compound meets stringent standards for preclinical studies. The cyclopentyl group adds lipophilicity, which can influence the compound’s pharmacokinetic profile, a key consideration in drug design.

The compound’s potential extends beyond pharmaceuticals. In agrochemical research, derivatives of 2-cyclopentyl-N-{2-[(3-methyl-1,2,4-oxadiazol-5-yl)methyl]phenyl}acetamide are explored for their pesticidal or herbicidal properties. This dual applicability underscores its versatility, making it a subject of interest in both life sciences and material sciences.

As the scientific community continues to explore small molecule therapeutics, CAS no. 1448057-38-2 remains a promising candidate. Its molecular weight and logP value are often analyzed to predict ADME (absorption, distribution, metabolism, excretion) properties. Such analyses are crucial for advancing compounds from in vitro to in vivo stages.

In conclusion, 2-cyclopentyl-N-{2-[(3-methyl-1,2,4-oxadiazol-5-yl)methyl]phenyl}acetamide represents a compelling area of study in modern chemistry. Its CAS no. 1448057-38-2 serves as a gateway to deeper investigations into heterocyclic chemistry and therapeutic innovation. With ongoing research, this compound may soon find applications in cutting-edge biotechnology and sustainable agriculture.